5-Amino-N-propylpyridine-2-carboxamide

• IUPAC Name: 5-amino-N-propylpyridine-2-carboxamide
• InChI: InChI=1S/C9H13N3O/c1-2-5-11-9(13)8-4-3-7(10)6-12-8/h3-4,6H,2,5,10H2,1H3,(H,11,13)
• InChI Key: UCAAZCOQJRAGDI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NC=C(C=C1)N
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

5-Amino-N-propylpyridine-2-carboxamide is a chemical compound with the molecular formula C9H13N3O and a molecular weight of 179.22. It is also known by its CAS number 1520807-66-2.

Molecular Structure Analysis

The molecular structure of 5-Amino-N-propylpyridine-2-carboxamide can be represented by the canonical SMILES string: CCCNC(=O)C1=NC=C(C=C1)N. For a detailed 3D visualization of the structure, tools like VESTA or ChemSpider can be used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are essential to understand its function as a biomaterial. For 5-Amino-N-propylpyridine-2-carboxamide, some computed properties include a topological polar surface area of 68Ų, a rotatable bond count of 3, and an XLogP3 of 0.7.

Scientific Research Applications

AMPK Activation and Metabolic Regulation

A compound closely related in function, 5-Aminoimidazole-4-carboxamide ribonucleoside (AICAr), demonstrates the importance of amino carboxamides in modulating AMPK activity, a crucial enzyme in regulating metabolism and energy homeostasis. AICAr's AMPK-independent effects, such as impacting metabolism, hypoxia response, and nucleotide synthesis, suggest a complex role beyond its initial pharmacological application (Visnjic et al., 2021).

Anti-Cancer Activity

The development of acridine carboxamide Pt complexes, including 9-aminoacridine derivatives, highlights the potential of amino carboxamides in cancer chemotherapy. These complexes show activity against cisplatin-resistant cells and a different DNA sequence selectivity, indicating their promise as anti-tumor agents (Murray et al., 2014).

Supramolecular Chemistry

Benzene-1,3,5-tricarboxamides (BTAs) underscore the role of carboxamide groups in the self-assembly and formation of supramolecular structures. Their use ranges from nanotechnology to biomedical applications, demonstrating the versatility of carboxamide moieties in designing compounds with tailored physical and chemical properties (Cantekin et al., 2012).

Pharmacology and Toxicology of Acrylamide

Acrylamide, another compound within the carboxamide family, serves as an example of the diverse applications and implications of carboxamides in food science and toxicology. Its formation in foods during processing and potential health risks underscore the need for understanding the chemistry and biochemistry of carboxamides to mitigate adverse effects (Friedman, 2003).

Mechanism of Action

The mechanism of action for 5-Amino-N-propylpyridine-2-carboxamide is not explicitly mentioned in the retrieved data. For reference, the mechanism of action usually refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect.